Cas no 2227205-72-1 (7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid)

• Product Name: 7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid
• CAS No: 2227205-72-1
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 5302415
• Update Time: 2026-03-10

7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid

• Inchi： 1S/C9H7FN2O2/c1-12-3-2-5-7(9(13)14)11-4-6(10)8(5)12/h2-4H,1H3,(H,13,14)
• InChI Key： DUTFAYQYTZFKJY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(F)C2N(C)C=CC1=2

Additional information on 7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid

7-Fluoro-1-Methyl-1H-Pyrrolo[3,2-C]Pyridine-4-Carboxylic Acid (CAS No. 2227205-72-1): A Comprehensive Overview

7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid, a compound with the CAS registry number 2227205-72-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and potential applications in drug design and advanced materials. The structure of this molecule features a pyrrolo[3,2-c]pyridine core with a fluorine substituent at position 7, a methyl group at position 1, and a carboxylic acid group at position 4. These substituents impart distinct chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid. Researchers have employed multi-component reactions, such as the Passerini reaction and Ugi reaction, to construct the pyrrolopyridine core with high precision. These methods not only enhance the yield but also improve the stereochemical control of the product. Additionally, transition metal-catalyzed cross-coupling reactions have been utilized to introduce functional groups like the fluorine substituent and methyl group at specific positions on the aromatic ring. Such synthetic strategies have significantly contributed to the scalability of this compound for both academic and commercial purposes.

The electronic properties of 7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid make it an attractive candidate for applications in optoelectronics and organic electronics. The conjugated π-system of the pyrrolopyridine core facilitates efficient charge transport, while the fluorine substituent enhances the molecule's electron-withdrawing ability. These characteristics are particularly advantageous in designing materials for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Recent studies have demonstrated that incorporating this compound into OLED architectures can improve device efficiency and stability by optimizing charge injection and recombination processes.

In the realm of medicinal chemistry, 7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid has shown promise as a lead compound for drug discovery. Its structural features allow for modularity in functional group substitution, enabling researchers to explore its potential as an antagonist or agonist for various biological targets. For instance, studies have indicated that this compound exhibits moderate activity against certain G-protein coupled receptors (GPCRs), making it a valuable tool for investigating receptor-ligand interactions. Furthermore, its carboxylic acid group provides opportunities for bioisosteric replacements or bioconjugation with other therapeutic agents.

The environmental impact of 7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological fate of this compound is crucial. Recent research has focused on assessing its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. Preliminary findings suggest that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its environmental persistence. However, further studies are required to comprehensively evaluate its ecological risks.

Looking ahead, 7-fluoro-1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid holds immense potential for innovation across multiple disciplines. Its versatile structure allows for continuous modification to tailor its properties for specific applications. For instance, researchers are exploring its use as a building block for constructing larger supramolecular assemblies or as a component in stimuli-responsive materials. Additionally, advancements in computational chemistry are enabling more accurate predictions of this compound's behavior in complex systems, further accelerating its development.

In conclusion, 7-fluoro-1-methyl-H-pyrrolo[3,c]-pyridinyl carboxylic acid (CAS No: ）is a multifaceted compound with remarkable potential across diverse fields. Its unique chemical structure combined with cutting-edge synthetic techniques positions it as a key player in advancing modern science and technology.